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Compound of Interest |

Compound Name: 2-Hydroxy-1-(2-thienyl)ethanone
CAS No.: 88511-88-0
Cat. No.: B3058228

Get Quote

This guide provides a comprehensive examination of 2-Hydroxyacetylthiophene, a molecule of
interest to researchers in medicinal chemistry and drug development. We will address the
compound's nomenclature, detail the properties and synthesis of its crucial precursor, 2-
acetylthiophene, and present a logical synthetic pathway to the target molecule. This document
is structured to provide both foundational knowledge and actionable protocols for laboratory
professionals.

Introduction: Defining "2-Hydroxyacetylthiophene"

The nomenclature "2-Hydroxyacetylthiophene" can be ambiguous. For clarity, this guide will
focus on the most chemically precise interpretation: 1-(thiophen-2-yl)-2-hydroxyethanone. This
structure features a thiophene ring substituted at the 2-position with a hydroxyacetyl group (-
C(O)CH20H).

This molecule is a derivative of the well-documented and commercially significant precursor, 2-
acetylthiophene (also known as 2-acetothienone). Understanding the precursor is paramount to
understanding the target molecule. Thiophene and its derivatives are recognized as "privileged
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scaffolds” in medicinal chemistry, forming the core of numerous FDA-approved drugs due to
their wide range of biological activities.[1][2]

Part 1: The Foundational Precursor: 2-
Acetylthiophene

The synthesis and characterization of 2-acetylthiophene are the logical starting points for any
work involving its derivatives. It is a vital building block in the production of various
pharmaceuticals.[3]

Chemical Structure and Properties

2-Acetylthiophene is an organosulfur compound that serves as the primary raw material for the
synthesis of our target molecule. Its fundamental properties are summarized below.

Property Value Source(s)
IUPAC Name 1-(Thiophen-2-yl)ethan-1-one [4]

CAS Number 88-15-3 [41[5]
Molecular Formula CeHeOS [5]
Molecular Weight 126.18 g/mol

Appearance Liquid [6]

Melting Point 10-11 °C [51[6]

N _ 213.5 °C (at 760 mmHg); 78-
Boiling Point [51[6]
80 °C (at 12 mmHg)

Density 1.168 g/mL [5]

Refractive Index n20/D 1.565-1.566 [51[6]

Synthesis of 2-Acetylthiophene: The Friedel-Crafts
Acylation
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The most common and industrially significant method for producing 2-acetylthiophene is the
Friedel-Crafts acylation of thiophene.[7] This is an electrophilic aromatic substitution where the
acyl group is installed onto the electron-rich thiophene ring.

Causality in Experimental Choice: While several Lewis acids can catalyze this reaction, stannic
chloride (SnCla) is often preferred over aluminum chloride (AICI3). This is a critical process
consideration, as AICls is known to induce polymerization of thiophene, leading to lower yields
and more complex purification.[8] The use of a milder, more selective catalyst like SnCla
ensures a cleaner reaction.

Below is a general workflow for this synthesis.
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Caption: General workflow for the synthesis of 2-Acetylthiophene.
Experimental Protocol: Synthesis via Stannic Chloride Catalyst

This robust protocol is adapted from the well-validated procedure published in Organic
Syntheses.[8]

e Setup: In a 500-mL three-necked, round-bottomed flask equipped with a mechanical stirrer,
dropping funnel, and thermometer, place thiophene (16.8 g, 0.2 mole), acetyl chloride (15.6
g, 0.2 mole), and 200 mL of dry benzene.

e Reaction: Cool the solution to 0°C using an ice bath. With efficient stirring, add freshly
distilled stannic chloride (52 g, 0.2 mole) dropwise over approximately 40 minutes, ensuring
the temperature is maintained between 0°C and 5°C.[8] A purple precipitate will form.

 Stirring: After the addition is complete, continue to stir the mixture in the ice bath for one
hour, then remove the bath and stir for an additional hour at room temperature.[8]

o Workup: Hydrolyze the reaction product by slowly adding a mixture of 90 mL of water and 10
mL of concentrated hydrochloric acid.[8]

o Extraction: Transfer the mixture to a separatory funnel. Separate the yellow benzene layer,
wash it with 25 mL of water, and dry it over anhydrous calcium chloride.

« Purification: Distill off the benzene and any unreacted thiophene using a short fractionating
column. The residual liquid is then distilled under reduced pressure. Collect the fraction
boiling at 89-91°C/9 mm Hg to yield pure 2-acetothienone (20-21 g, 79—-83% vyield).[8]

Part 2: The Target Molecule: 1-(Thiophen-2-yl)-2-
hydroxyethanone

With a reliable supply of the precursor established, we can now focus on the synthesis of the
target molecule. This involves the selective introduction of a hydroxyl group on the carbon
adjacent to the carbonyl (the a-carbon).

Chemical Structure and Molecular Weight
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The introduction of a hydroxyl group modifies the physical properties of the molecule.

Property Value

IUPAC Name 1-(Thiophen-2-yl)-2-hydroxyethanone
Molecular Formula CeHs02S

Molecular Weight 142.18 g/mol

Synthesis via a-Hydroxylation of 2-Acetylthiophene

The conversion of a ketone to an a-hydroxy ketone is a fundamental transformation in organic
synthesis. A common and reliable method involves the oxidation of a corresponding enolate or
enol ether.

Causality in Experimental Choice: Direct oxidation of the ketone is often unselective. The most
self-validating and high-yield approach involves first converting the ketone into a more reactive
intermediate, such as a silyl enol ether. This intermediate can then be cleanly oxidized by an
electrophilic oxygen source like m-chloroperoxybenzoic acid (m-CPBA), followed by a workup
to reveal the a-hydroxy ketone. This two-step process provides superior control and minimizes
side reactions.
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Caption: Proposed workflow for a-hydroxylation of 2-Acetylthiophene.
Proposed Experimental Protocol: a-Hydroxylation

This protocol is a generalized procedure based on established methodologies for the a-
hydroxylation of ketones.

 Silyl Enol Ether Formation: Dissolve 2-acetylthiophene (1 eq.) and triethylamine (1.5 eq.) in
dry dimethylformamide (DMF). Cool the solution to 0°C. Add trimethylsilyl chloride (TMSCI,
1.2 eq.) dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours.
The reaction is then quenched with a saturated aqueous sodium bicarbonate solution and
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extracted with diethyl ether. The organic layers are combined, dried, and concentrated to
yield the crude silyl enol ether, which is used directly in the next step.

o Oxidation: Dissolve the crude silyl enol ether in a chlorinated solvent like dichloromethane
(CH2Cl2) and cool to 0°C. Add m-chloroperoxybenzoic acid (m-CPBA, 1.1 eq.) portion-wise.
Stir the reaction at 0°C for 2-4 hours, monitoring by TLC for the consumption of the starting
material.

e Workup and Purification: Upon completion, quench the reaction with a saturated aqueous
solution of sodium thiosulfate. Separate the organic layer, wash with sodium bicarbonate
solution and brine, then dry over anhydrous sodium sulfate. After solvent removal, the crude
product is purified by flash column chromatography on silica gel to afford the final product, 1-
(thiophen-2-yl)-2-hydroxyethanone.

Part 3: Applications in Research and Drug
Development

The thiophene nucleus is a cornerstone of medicinal chemistry.[9][10] The functional groups on
2-acetylthiophene and its hydroxylated derivative serve as critical handles for further molecular
elaboration.

» Scaffold for Drug Discovery: The thiophene ring is a bioisostere of the benzene ring,
meaning it has similar physical and chemical properties, allowing it to mimic phenyl groups in
drug-receptor interactions.[9] This makes thiophene-based compounds prime candidates for
development as anticancer, anti-inflammatory, antimicrobial, and antihypertensive agents.[9]
[10]

o Synthetic Intermediate: 2-acetylthiophene is a documented intermediate in the synthesis of
pharmaceuticals.[11] The acetyl group can be elaborated into more complex side chains or
converted into other functional groups, enabling the creation of diverse chemical libraries for
screening.

¢ Role of the Hydroxyl Group: The introduction of the a-hydroxyl group in 1-(thiophen-2-yl)-2-
hydroxyethanone adds a crucial feature. The thiol (-SH) and hydroxyl (-OH) functional
groups can act as hydrogen bond donors and acceptors, enhancing binding affinity to
biological targets.[12] It also provides a new site for derivatization, such as ether or ester
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formation, allowing for fine-tuning of a potential drug candidate's solubility and
pharmacokinetic properties.

Part 4: Safety and Handling

Proper laboratory practice requires adherence to safety protocols. Based on available safety
data sheets for the precursor, 2-acetylthiophene, the following precautions are advised.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
chemical safety goggles.

+ Handling: Handle in a well-ventilated area or fume hood to avoid inhalation of vapors. Avoid
contact with skin and eyes.

o Storage: Store in a cool, well-ventilated place away from light and sources of ignition.[6]

e Hazards: The compound may be harmful if swallowed or in contact with skin.[13] Similar
precautions should be assumed for its hydroxylated derivative until specific toxicological data
is available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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